methyl 2-(1,6,7-trimethyl-2,4-dioxo-8-(m-tolyl)-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate

• IUPAC Name: methyl 2-[4,7,8-trimethyl-6-(3-methylphenyl)-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate
• InChI: InChI=1S/C20H21N5O4/c1-11-7-6-8-14(9-11)24-12(2)13(3)25-16-17(21-19(24)25)22(4)20(28)23(18(16)27)10-15(26)29-5/h6-9H,10H2,1-5H3
• InChI Key: XYNISFAPAFKUOP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=C(N3C2=NC4=C3C(=O)N(C(=O)N4C)CC(=O)OC)C)C
• Molecular Formula: C20H21N5O4
• Molecular Weight: 395.4 g/mol

Description

Methyl 2-(1,6,7-trimethyl-2,4-dioxo-8-(m-tolyl)-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate is a useful research compound. Its molecular formula is C20H21N5O4 and its molecular weight is 395.419. The purity is usually 95%.
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Scientific Research Applications

Catalysis in Transesterification/Acylation Reactions

• Methyl esters, including compounds structurally related to the chemical , have been found to react efficiently in the presence of N-heterocyclic carbenes (NHCs). These reactions are significant in transesterification and acylation processes, often conducted at room temperature with various alcohols (Grasa et al., 2002).

Ultrasound-Mediated Synthesis

• Imidazolium acetate derivatives, related to the query compound, have been utilized as heterogeneous nanocatalysts in ultrasound-mediated, multi-component synthesis processes. These methods offer benefits such as low catalyst requirements, green synthesis approaches, and high efficiency (Safari & Zarnegar, 2014).

In Food and Biological Samples

• Methylglyoxal, a compound related to the query chemical, is found in various foodstuffs and biological samples. Its presence is associated with complications in diabetes and certain neurodegenerative diseases. The identification and quantification of such compounds are crucial for understanding their role in health (Nemet et al., 2006).

Synthesis of Antimicrobial Compounds

• Compounds structurally similar to the query chemical have been synthesized and evaluated for their antimicrobial activities. These syntheses are important for developing new antimicrobial agents (Sharma et al., 2004).

Mercury Partitioning in Aqueous Solutions

• Imidazolium-based ionic liquids, similar to the query compound, have been studied for their ability to partition mercury from aqueous solutions. This research is significant in the context of environmental chemistry and pollution control (Holbrey et al., 2003).

Solid-Phase Synthesis Applications

• Similar imidazo-based compounds have been used in solid-supported synthesis processes, particularly for creating libraries of bioactive molecules. This methodology is vital for drug discovery and development (Karskela & Lönnberg, 2006).